Cas no 58070-36-3 (Cyclopentanone, 2-(1-methylethenyl)-)

• Product Name: Cyclopentanone, 2-(1-methylethenyl)-
• CAS No: 58070-36-3
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 343207
• PubChem ID: 15024766
• Update Time: 2025-04-19

Cyclopentanone, 2-(1-methylethenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 2-(1-methylethenyl)-
• 2-prop-1-en-2-ylcyclopentan-1-one
• 58070-36-3
• AKOS037642930
• BB 0322081
• 2-(prop-1-en-2-yl)cyclopentanone
• VUAVGYXEXDSWIV-UHFFFAOYSA-N
• SCHEMBL6353877
• 2-(Prop-1-en-2-yl)cyclopentan-1-one
• DTXSID10567119

• Inchi： 1S/C8H12O/c1-6(2)7-4-3-5-8(7)9/h7H,1,3-5H2,2H3
• InChI Key： VUAVGYXEXDSWIV-UHFFFAOYSA-N
• SMILES： O=C1CCCC1C(=C)C

Computed Properties

• Exact Mass: 124.08886
• Monoisotopic Mass: 124.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07